Cas no 16104-50-0 (1,3-Dichloroadamantane)

• Product Name: 1,3-Dichloroadamantane
• CAS No: 16104-50-0
• MF: C₁₀H₁₄Cl₂
• MW: 205.124161243439
• CID: 50333
• PubChem ID: 519217
• Update Time: 2025-06-13

1,3-Dichloroadamantane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloroadamantane
• 020
• 1,3-dichloradamantane
• 1,3-dichlorodamantane
• Adamantane,1,3-dichloro
• AmbscL01
• dichloroadamantane
• Tricyclo[3.3.1.13,7]decane, 1,3-dichloro-
• SCHEMBL5269244
• 16104-50-0
• FT-0690862
• A810217
• 1,3-Dichloroadamantane #
• C10H14Cl2
• DTXSID40333925
• DZLCQHWJVJXVES-UHFFFAOYSA-N
• Adamantane, 1,3-dichloro
• AKOS015917990
• ALBB-035065
• DB-003034

• Inchi： 1S/C10H14Cl2/c11-9-2-7-1-8(4-9)5-10(12,3-7)6-9/h7-8H,1-6H2
• InChI Key： DZLCQHWJVJXVES-UHFFFAOYSA-N
• SMILES： ClC12CC3CC(CC(C3)(C1)Cl)C2

Computed Properties

• Exact Mass: 204.04700
• Monoisotopic Mass: 204.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 276.3 °C at 760 mmHg
• Flash Point: 118.8 °C
• Refractive Index: 1.549
• PSA: 0.00000
• LogP: 3.55540

Additional information on 1,3-Dichloroadamantane

Introduction to 1,3-Dichloroadamantane (CAS No. 16104-50-0)

1,3-Dichloroadamantane, with the chemical formula C₁₀H₁₄Cl₂, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, identified by the CAS number 16104-50-0, is a derivative of adamantane, a tricyclic cage-like hydrocarbon with a distinctive cubic structure. The introduction of two chlorine atoms at the 1 and 3 positions imparts unique chemical and physical properties to this molecule, making it a valuable reagent in various scientific applications.

The adamantane framework is known for its exceptional stability and rigidity, which are retained even after the introduction of functional groups such as chlorine atoms. This stability makes 1,3-Dichloroadamantane an excellent starting material for the synthesis of more complex molecules. In recent years, researchers have explored its potential in the development of new materials and pharmaceuticals, driven by its unique combination of properties.

In the realm of materials science, 1,3-Dichloroadamantane has been investigated for its potential in the synthesis of advanced polymers and coatings. The rigid adamantane core provides mechanical strength and thermal stability, while the chlorine atoms offer reactive sites for further functionalization. For instance, a study published in the Journal of Polymer Science demonstrated that 1,3-Dichloroadamantane-based polymers exhibit enhanced mechanical properties and resistance to harsh environments, making them suitable for applications in aerospace and automotive industries.

In pharmaceutical research, the adamantane scaffold has a long history of use in antiviral drugs, particularly against influenza viruses. The introduction of chlorine atoms at specific positions can modulate the biological activity and pharmacokinetic properties of these compounds. Recent studies have shown that derivatives of 1,3-Dichloroadamantane exhibit promising antiviral activity against a range of viruses, including influenza A and B. A notable example is a study published in the Journal of Medicinal Chemistry, which reported that certain derivatives of 1,3-Dichloroadamantane effectively inhibited viral replication without significant cytotoxicity.

Beyond antiviral applications, 1,3-Dichloroadamantane has also been explored for its potential as an anticancer agent. The rigid structure and functional groups provide opportunities for designing molecules that can selectively target cancer cells. Research published in the Cancer Research Journal highlighted that certain derivatives of 1,3-Dichloroadamantane demonstrated selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. These findings suggest that further optimization could lead to the development of novel anticancer drugs.

The synthetic versatility of 1,3-Dichloroadamantane is another key factor contributing to its importance in scientific research. The compound can be synthesized through various methods, including chlorination reactions and transition metal-catalyzed transformations. These synthetic routes allow for precise control over the placement and type of functional groups, enabling researchers to tailor the properties of the final product to specific applications. A comprehensive review published in the Tetrahedron Letters detailed several efficient synthetic strategies for preparing 1,3-Dichloroadamantane, highlighting their scalability and reproducibility.

In addition to its direct applications in materials science and pharmaceuticals, 1,3-Dichloroadamantane serves as an important intermediate in the synthesis of other valuable compounds. Its reactivity with various nucleophiles and its ability to undergo substitution reactions make it a versatile building block for organic synthesis. For example, it can be used to synthesize adamantyl derivatives with diverse functionalities, which find applications in areas such as catalysis and supramolecular chemistry.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that adamantane-based compounds generally exhibit low toxicity and environmental persistence compared to many other organic chemicals. However, it is crucial to conduct thorough environmental risk assessments for any new derivatives or applications involving adamantane-based compounds to ensure their safe use.

In conclusion, 1,3-Dichloroadamantane (CAS No. 16104-50-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of structural rigidity and functional group reactivity makes it an attractive candidate for developing advanced materials and pharmaceuticals. Ongoing research continues to uncover new applications and optimize existing ones, solidifying its position as a valuable reagent in modern scientific research.